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Compound of Interest

Compound Name:
4-Fluoro-5-methylbenzene-1,2-

diamine

Cat. No.: B1339648 Get Quote

Material Safety Data Sheet: 4-Fluoro-5-
methylbenzene-1,2-diamine
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and is not a substitute

for a certified Material Safety Data Sheet (MSDS) provided by a chemical supplier.

Researchers should always consult the official SDS for the most accurate and up-to-date safety

information before handling this chemical.

Chemical Identification and Physicochemical
Properties
4-Fluoro-5-methylbenzene-1,2-diamine is an aromatic amine that serves as a building block

in organic synthesis, particularly in the development of pharmaceuticals and other specialty

chemicals. Its chemical structure consists of a benzene ring substituted with a fluorine atom, a

methyl group, and two adjacent amine groups.

Table 1: Physicochemical Properties of 4-Fluoro-5-methylbenzene-1,2-diamine and Related

Compounds
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Property
4-Fluoro-5-
methylbenzene-1,2-
diamine

4-Fluorobenzene-
1,2-diamine
(Analogue)

5-Fluoro-3-
methylbenzene-1,2-
diamine (Analogue)

CAS Number 97389-11-2[1] 367-31-7[2] 206647-96-3[3]

Molecular Formula C7H9FN2[1] C6H7FN2[2] C7H9FN2[3]

Molecular Weight 140.16 g/mol [1] 126.13 g/mol [2] 140.16 g/mol [3]

Melting Point Data not available 94-98 °C[2] Data not available

Boiling Point Data not available
266.1 ± 20.0 °C

(Predicted)[2]

274.4 ± 35.0 °C

(Predicted)[3]

Water Solubility Data not available
Slightly soluble in

water[2]
Data not available

Vapor Pressure Data not available Data not available Data not available

Hazard Identification and Classification
Based on notifications to the European Chemicals Agency (ECHA), 4-Fluoro-5-
methylbenzene-1,2-diamine is classified as a hazardous substance.[1]

Table 2: GHS Hazard Classification for 4-Fluoro-5-methylbenzene-1,2-diamine
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin[1]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[1]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[1]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation[1]

Specific Target Organ Toxicity -

Single Exposure (Respiratory

tract irritation)

Category 3
H335: May cause respiratory

irritation[1]

Pictograms:

alt text

Signal Word: Warning

Toxicological Information
While specific quantitative toxicological data (e.g., LD50 values) for 4-Fluoro-5-
methylbenzene-1,2-diamine are not readily available in the public domain, the GHS

classification indicates a potential for significant adverse health effects. The hazard statements

are based on data submitted to regulatory agencies, which would have been derived from

experimental studies.

For structurally similar compounds, such as toluene-2,5-diamine, the oral LD50 in rats has

been reported to be 98 mg/kg. This highlights the potential for high acute toxicity in this class of

compounds.

Experimental Protocols for Safety Assessment
The following are generalized experimental protocols based on OECD guidelines for assessing

the key toxicological endpoints for a chemical like 4-Fluoro-5-methylbenzene-1,2-diamine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/4-Fluoro-5-methylbenzene-1_2-diamine
https://pubchem.ncbi.nlm.nih.gov/compound/4-Fluoro-5-methylbenzene-1_2-diamine
https://pubchem.ncbi.nlm.nih.gov/compound/4-Fluoro-5-methylbenzene-1_2-diamine
https://pubchem.ncbi.nlm.nih.gov/compound/4-Fluoro-5-methylbenzene-1_2-diamine
https://pubchem.ncbi.nlm.nih.gov/compound/4-Fluoro-5-methylbenzene-1_2-diamine
https://pubchem.ncbi.nlm.nih.gov/compound/4-Fluoro-5-methylbenzene-1_2-diamine
https://www.benchchem.com/product/b1339648?utm_src=pdf-body
https://www.benchchem.com/product/b1339648?utm_src=pdf-body
https://www.benchchem.com/product/b1339648?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1339648?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acute Oral Toxicity - OECD Test Guideline 423 (Acute
Toxic Class Method)
This method is designed to classify a substance into a toxicity category based on the mortality

and morbidity observed in a small number of animals after a single oral dose.

Acute Oral Toxicity Testing Workflow (OECD 423)

Acute Dermal Irritation/Corrosion - OECD Test Guideline
404
This test evaluates the potential of a substance to cause reversible or irreversible inflammatory

changes to the skin.
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Start: Apply 0.5 g of substance to a 6 cm² area of shaved skin on one rabbit

Cover with a gauze patch for 4 hours

Remove patch and wash the skin

Observe and score for erythema and edema at 1, 24, 48, and 72 hours

Corrosive or severe irritation in first animal?

Stop: Classify as Corrosive/Severe Irritant

Yes

If not corrosive, repeat the test on two more animals

No

Observe and score all animals for up to 14 days

Classify based on the mean scores for erythema and edema

Click to download full resolution via product page

Dermal Irritation/Corrosion Testing Workflow (OECD 404)
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Acute Eye Irritation/Corrosion - OECD Test Guideline
405
This test assesses the potential of a substance to cause damage to the eye.

Start: Instill 0.1 mL or 0.1 g of substance into the conjunctival sac of one eye of a rabbit

The other eye remains untreated as a control Examine eyes at 1, 24, 48, and 72 hours

Score for corneal opacity, iritis, conjunctival redness, and chemosis

Corrosive or severe irritation observed?

Stop: Classify as Corrosive/Severe Irritant

Yes

If not, confirm with up to two more animals

No

Observe all animals for up to 21 days to assess reversibility

Classify based on the severity and reversibility of eye lesions

Click to download full resolution via product page

Eye Irritation/Corrosion Testing Workflow (OECD 405)
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First-Aid Measures
Given the hazard classification, the following first-aid measures are recommended.

Table 3: First-Aid Measures for 4-Fluoro-5-methylbenzene-1,2-diamine

Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Firefighting and Accidental Release Measures
Firefighting:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Emits toxic fumes under fire conditions, including carbon oxides, nitrogen

oxides, and hydrogen fluoride.

Protective Equipment: Wear self-contained breathing apparatus and full protective gear.
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Accidental Release:

Personal Precautions: Wear appropriate personal protective equipment (PPE), including

chemical-resistant gloves, safety goggles, and a respirator. Ensure adequate ventilation.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Containment and Cleanup: Absorb the spill with inert material (e.g., sand, earth) and place it

in a suitable container for disposal.

Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing. Avoid breathing dust, vapor, mist, or

gas. Use only in a well-ventilated area.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible materials.

Ecological Information
Specific ecotoxicity data for 4-Fluoro-5-methylbenzene-1,2-diamine is not available.

However, many aromatic amines are toxic to aquatic life. The environmental fate of fluorinated

organic compounds can be complex, with some showing persistence and potential for

bioaccumulation. It is crucial to prevent the release of this compound into the environment.

Disposal Considerations
Dispose of this chemical in accordance with all applicable federal, state, and local

environmental regulations. Contact a licensed professional waste disposal service to dispose of

this material.

This technical guide provides a summary of the available safety information for 4-Fluoro-5-
methylbenzene-1,2-diamine. Due to the limited publicly available experimental data for this

specific compound, a cautious approach should be taken, and all handling should be

performed by trained personnel in a controlled laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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